(E)-3-(furan-2-yl)-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C17H17NO4S/c19-17(9-8-14-5-4-12-22-14)18-11-10-16(13-18)23(20,21)15-6-2-1-3-7-15/h1-9,12,16H,10-11,13H2/b9-8+
• InChI Key: JSXGRBSMYJSCEU-CMDGGOBGSA-N
• Canonical SMILES: C1CN(CC1S(=O)(=O)C2=CC=CC=C2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CC1S(=O)(=O)C2=CC=CC=C2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C17H17NO4S
• Molecular Weight: 331.4 g/mol

Description

(E)-3-(furan-2-yl)-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)prop-2-en-1-one, also known as FPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. FPP belongs to a class of compounds known as pyrrolidinyl chalcones, which have been shown to possess various biological activities.

Scientific Research Applications

Synthesis and Chemical Reactivity

Furan Derivatives in Synthesis : Furan and its derivatives are pivotal in chemical synthesis, serving as precursors to a myriad of natural products, pharmaceutical agents, and materials. Techniques for preparing 2-substituted 3-furfurals, for example, have evolved to include addition of organometallic reagents to 3-furfural, leading to novel oxidative rearrangement processes. These methods enable the efficient production of enantioenriched furans, crucial for natural product synthesis, exemplified by the intermediate in Honda's synthesis of (-)-canadensolide (Kelly, Kerrigan, & Walsh, 2008).

Sulfonylated Furans : The creation of sulfonylated furan or imidazo[1,2-a]pyridine derivatives through a metal-free domino reaction highlights a new strategy for synthesizing functionally diverse furans. This approach demonstrates excellent functional group tolerance and efficiency (Cui, Zhu, Li, & Cao, 2018).

Biological and Material Applications

Antimicrobial Activity : Chitosan Schiff bases incorporating furan and pyrazole derivatives have been explored for antimicrobial applications. These novel compounds, characterized by their interactions with various bacteria and fungi, show promise for antimicrobial material development, underlining the versatility of furan derivatives in creating functional materials (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).

Novel Heterocyclic Structures : The furan moiety serves as a cornerstone in the development of new heterocycles, such as furo[3,2-b]thiazine 1,1-dioxides, showcasing its utility in accessing structurally diverse and potentially biologically active compounds (Stephens & Sowell, 1997).